Cas no 2228155-49-3 (2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane)

• Product Name: 2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane
• CAS No: 2228155-49-3
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 6253693
• PubChem ID: 165859343
• Update Time: 2025-10-30

2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane
• EN300-1736189
• 2228155-49-3

• Inchi： 1S/C11H14OS/c1-11(7-12-11)10-6-8-4-2-3-5-9(8)13-10/h6H,2-5,7H2,1H3
• InChI Key： OZCDMBOXHYILFR-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2C=C1C1(C)CO1

Computed Properties

• Exact Mass: 194.07653624g/mol
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane

Comprehensive Overview of 2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane (CAS No. 2228155-49-3)

The compound 2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane (CAS No. 2228155-49-3) is a specialized organic molecule featuring a unique combination of a tetrahydrobenzothiophene core and an epoxide (oxirane) functional group. This structure has garnered significant interest in pharmaceutical and material science research due to its potential as a versatile building block for synthesizing bioactive molecules. The presence of both heterocyclic and oxirane moieties makes it a valuable candidate for exploring novel drug scaffolds and polymer precursors.

In recent years, the demand for epoxide-containing compounds like this has surged, driven by their applications in green chemistry and sustainable synthesis. Researchers are particularly intrigued by its potential role in catalysis and ring-opening reactions, which align with the global push for eco-friendly chemical processes. The tetrahydrobenzothiophene fragment further enhances its appeal, as this motif is frequently found in pharmacologically active molecules targeting neurological and metabolic disorders.

From a synthetic perspective, CAS 2228155-49-3 offers intriguing possibilities for stereoselective transformations. Its oxirane ring can undergo nucleophilic attacks at the sterically less hindered carbon, enabling the creation of chiral centers—a critical feature in modern asymmetric synthesis. This property resonates with the pharmaceutical industry’s growing emphasis on enantiopure drugs, addressing frequent queries about "how to achieve high stereocontrol in epoxide reactions" among chemistry enthusiasts.

The compound’s thermal and chemical stability also makes it a subject of interest in material science. When incorporated into polymer matrices, the benzothiophene-oxirane hybrid structure could impart enhanced mechanical properties or optical characteristics. This aligns with trending searches on "smart materials for flexible electronics," highlighting its potential beyond traditional organic synthesis.

Analytical characterization of 2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the spatial arrangement of its sterically demanding groups, a topic frequently explored in academic forums discussing "challenges in characterizing strained ring systems."

Ongoing studies investigate its reactivity with biomimetic catalysts and organometallic reagents, addressing common search queries about "epoxide activation under mild conditions." Such research could unlock pathways to more efficient C-C bond-forming reactions, a cornerstone in constructing complex molecular architectures.

In summary, CAS 2228155-49-3 represents a compelling case study at the intersection of medicinal chemistry and advanced materials. Its dual functionality—combining the robustness of benzothiophene with the versatility of oxirane—positions it as a molecule of enduring relevance in both academic and industrial settings, answering the growing demand for multifunctional synthetic intermediates in cutting-edge research.